Cas no 2172178-48-0 (9-tert-butyl-4-methyl-1-oxa-5-azaspiro5.5undecane)

• Product Name: 9-tert-butyl-4-methyl-1-oxa-5-azaspiro5.5undecane
• CAS No: 2172178-48-0
• MF: C₁₄H₂₇NO
• MW: 225.370284318924
• CID: 6077499
• PubChem ID: 165519379
• Update Time: 2025-07-17

9-tert-butyl-4-methyl-1-oxa-5-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 9-tert-butyl-4-methyl-1-oxa-5-azaspiro5.5undecane
• 2172178-48-0
• EN300-1279661
• 9-tert-butyl-4-methyl-1-oxa-5-azaspiro[5.5]undecane

• Inchi： 1S/C14H27NO/c1-11-7-10-16-14(15-11)8-5-12(6-9-14)13(2,3)4/h11-12,15H,5-10H2,1-4H3
• InChI Key： KOZMSHGDRGUKHF-UHFFFAOYSA-N
• SMILES： O1CCC(C)NC21CCC(C(C)(C)C)CC2

Computed Properties

• Exact Mass: 225.209264485g/mol
• Monoisotopic Mass: 225.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 9-tert-butyl-4-methyl-1-oxa-5-azaspiro5.5undecane

Comprehensive Overview of 9-tert-butyl-4-methyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2172178-48-0)

9-tert-butyl-4-methyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2172178-48-0) is a structurally unique spirocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework, featuring a spiro[5.5]undecane core with tert-butyl and methyl substituents, offers exceptional versatility for applications in drug discovery and material science. This compound's 1-oxa-5-aza heterocyclic system is particularly noteworthy, as it mimics bioactive motifs found in natural products, making it a valuable scaffold for designing novel therapeutics.

In recent years, the demand for spirocyclic compounds like 9-tert-butyl-4-methyl-1-oxa-5-azaspiro[5.5]undecane has surged due to their potential in addressing challenges such as drug resistance and selective targeting. Researchers are actively exploring its role in modulating protein-protein interactions (PPIs), a hot topic in oncology and neurodegenerative disease research. The compound's CAS No. 2172178-48-0 is frequently searched in academic databases, reflecting its growing relevance in high-impact journals and patent filings.

The synthesis of 9-tert-butyl-4-methyl-1-oxa-5-azaspiro[5.5]undecane typically involves multi-step organic transformations, including ring-closing metathesis and selective alkylation. Its tert-butyl group enhances steric stability, while the methyl substituent fine-tunes lipophilicity—a critical factor for blood-brain barrier penetration in CNS drug development. These properties align with current trends in fragment-based drug design (FBDD), where molecular fragments like this spirocycle serve as building blocks for lead optimization.

From an industrial perspective, CAS 2172178-48-0 is gaining traction in green chemistry initiatives. Its potential as a chiral auxiliary or catalyst ligand supports asymmetric synthesis—a key focus area for sustainable pharmaceutical manufacturing. Environmental concerns have driven searches for "biodegradable spirocycles" and "low-toxicity heterocycles," positioning this compound as an eco-friendlier alternative to traditional reagents.

Analytical characterization of 9-tert-butyl-4-methyl-1-oxa-5-azaspiro[5.5]undecane reveals exceptional purity profiles when analyzed via HPLC-MS and NMR spectroscopy. These quality benchmarks meet stringent regulatory requirements for preclinical studies, addressing common queries about "GMP-compliant spirocyclic intermediates." The compound's stability under physiological pH conditions further enhances its appeal for prodrug development—another trending topic in medicinal chemistry forums.

Emerging applications include its use in smart materials, where the spiro[5.5]undecane skeleton contributes to thermally stable polymers. Material scientists frequently search for "high-performance additives," and this compound's rigid structure offers unique advantages in enhancing mechanical properties without compromising biodegradability—a dual benefit highly valued in circular economy models.

In conclusion, 9-tert-butyl-4-methyl-1-oxa-5-azaspiro[5.5]undecane (CAS No. 2172178-48-0) represents a multifaceted chemical entity with cross-disciplinary potential. Its structural elegance meets contemporary needs in drug discovery, sustainable chemistry, and advanced materials, ensuring its continued prominence in scientific literature and industrial applications.